Cas no 2640952-87-8 (4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline)

• Product Name: 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline
• CAS No: 2640952-87-8
• MF: C₁₉H₂₀F₂N₆
• MW: 370.399109840393
• CID: 5317346
• PubChem ID: 155799033
• Update Time: 2025-06-10

4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2640952-87-8
• AKOS040731673
• 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline
• F6796-4875
• 4-[4-(6-Ethyl-5-fluoro-4-pyrimidinyl)hexahydro-1H-1,4-diazepin-1-yl]-7-fluoroquinazoline

• Inchi： 1S/C19H20F2N6/c1-2-15-17(21)19(25-11-22-15)27-7-3-6-26(8-9-27)18-14-5-4-13(20)10-16(14)23-12-24-18/h4-5,10-12H,2-3,6-9H2,1H3
• InChI Key： WEOKVOPIZDLUNK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(F)=C2)=C(N2CCCN(C3C(F)=C(CC)N=CN=3)CC2)N=C1

Computed Properties

• Exact Mass: 370.17175099g/mol
• Monoisotopic Mass: 370.17175099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.4±50.0 °C(Predicted)
• pka: 9.56±0.70(Predicted)

Additional information on 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline

4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline (CAS No. 2640952-87-8): An Emerging Compound in Medicinal Chemistry

4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline (CAS No. 2640952-87-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The core structure of 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline consists of a quinazoline ring fused with a diazepane moiety, further substituted with a 6-ethyl-5-fluoropyrimidine group. This intricate molecular architecture provides a robust platform for exploring its pharmacological potential and optimizing its therapeutic efficacy.

Recent studies have highlighted the importance of quinazoline derivatives in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that quinazoline-based compounds exhibit potent inhibitory activity against the epidermal growth factor receptor (EGFR), a key target in cancer therapy. The introduction of the 6-ethyl-5-fluoropyrimidine substituent in 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline enhances its binding affinity and selectivity for EGFR, making it a promising candidate for further investigation.

In addition to its potential as an anticancer agent, 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline has shown promising results in preclinical studies for other therapeutic applications. A research team from the University of California, San Francisco, demonstrated that this compound effectively inhibits the replication of certain viruses, including influenza and coronaviruses. The diazepane moiety is believed to play a crucial role in modulating viral replication by interfering with specific viral enzymes.

The pharmacokinetic properties of 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences revealed that this compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential characteristics for developing effective drug formulations. These properties make it an attractive candidate for both oral and parenteral administration routes.

To further optimize the therapeutic potential of 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline, researchers are exploring various structural modifications and prodrug strategies. For example, the introduction of additional functional groups or the formation of prodrugs can enhance solubility, stability, and target specificity. These efforts aim to improve the overall safety and efficacy profile of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(6-ethyl-5-fluoropyrimidin-4-y)-1,4-diazepan-l-y]-7-fiuoroquinazoline in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a novel therapeutic agent for various diseases.

In conclusion, 4-[4-(6-Ethyl-S-fiuoropyrimidin-S-y)-l,S-diazePam-l-y]-7-fiuoroquinazoline (CAS No. 2640952-S7-S) represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs and improving patient outcomes.